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Compound of Interest

Compound Name: 2-sulfoterephthalic Acid

Cat. No.: B8772342 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the safe handling and disposal of chemicals is paramount. This guide provides essential,

immediate safety and logistical information for 2-sulfoterephthalic acid, focusing on

operational procedures and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Safety Data
While this guide focuses on 2-sulfoterephthalic acid, the available safety data sheets

primarily address its monosodium salt. It is crucial to handle the acid form with at least the

same level of precaution. The primary hazards associated with monosodium 2-

sulfoterephthalate are skin and serious eye irritation.[1][2]

Key Safety Information:
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Property Value Source

Signal Word Warning [1][2]

Hazard Statements
Causes skin irritation. Causes

serious eye irritation.
[1][2]

Physical State Solid (Crystal - Powder) [1][2]

Color
White to Slightly pale yellow

red
[1][2]

Purity >98.0% (HPLC) [1][2]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling 2-sulfoterephthalic
acid to prevent skin and eye contact.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side

shields or goggles. A face

shield may be necessary if

there is a splash hazard.[2][3]

Protects against accidental

splashes or dust particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or butyl rubber).[3]
Prevents direct skin contact.

Body Protection

A standard laboratory coat or

chemical-resistant suit should

be worn.[2][4]

Protects clothing and skin from

potential contamination.

Respiratory Protection

A dust respirator should be

used if dust or aerosols are

generated.[2]

Prevents inhalation of airborne

particles.

Footwear

Closed-toe shoes, with

chemical-resistant boots if the

situation requires.[2][5]

Protects feet from spills.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for minimizing risks and ensuring

regulatory compliance.

Step-by-Step Handling Protocol:

Engineering Controls: Work in a well-ventilated area. Use a local exhaust system or a

chemical fume hood if dust or aerosols are likely to be generated.[1][2] Ensure that safety

showers and eyewash stations are readily accessible.[2]

Donning PPE: Before handling the substance, put on all required personal protective

equipment as detailed in the table above.

Dispensing: Carefully handle the solid to prevent dust dispersion.[1][2]
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After Handling: Wash hands and face thoroughly after handling the chemical.[1][2] Remove

and launder any contaminated clothing before reuse.[1][2]

Disposal Workflow:

The proper disposal of 2-sulfoterephthalic acid and its containers is critical to prevent

environmental contamination and adhere to regulations.

Preparation for Disposal

Disposal Process

Final Steps

Unused Product

Consult Federal, State, and Local Regulations

Empty Container

Thoroughly Rinse Container

For Empty Containers

Dissolve or Mix with a Combustible Solvent

For Unused Product

Incinerate in a Chemical Incinerator with Afterburner and Scrubber

Do Not Allow to Enter Drains or Waterways

Collect First Rinse as Hazardous Waste

Dispose of Rinsed Container as Unused Product

Do Not Reuse Empty Containers

Click to download full resolution via product page

Caption: Disposal workflow for 2-sulfoterephthalic acid.
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Step-by-Step Disposal Protocol:

Regulatory Compliance: Always observe all federal, state, and local regulations when

disposing of this substance.[1]

Unused Product: For unused product, one disposal option is to dissolve or mix the material

with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner

and scrubber system.[1][2]

Container Disposal: Empty containers should be thoroughly rinsed. The first rinse must be

collected and disposed of as hazardous waste.[6] After rinsing, dispose of the container as

you would the unused product.[1] Do not reuse empty containers.[1]

Environmental Protection: Do not allow the product to enter drains, waterways, or the soil.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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